Cas no 1251068-87-7 (2-aminoimidazo1,2-apyridine-3-carboxylic acid)

• Product Name: 2-aminoimidazo1,2-apyridine-3-carboxylic acid
• CAS No: 1251068-87-7
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD14641975
• CID: 5240805
• PubChem ID: 61358156
• Update Time: 2025-08-04

2-aminoimidazo1,2-apyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-imidazo[1,2-a]pyridine-3-carboxylic acid
• 2-aminoimidazo[1,2-a]pyridine-3-carboxylic acid
• Imidazo[1,2-a]pyridine-3-carboxylic acid, 2-amino-
• 2-aminoimidazo1,2-apyridine-3-carboxylic acid

• MDL： MFCD14641975
• Inchi： 1S/C8H7N3O2/c9-7-6(8(12)13)11-4-2-1-3-5(11)10-7/h1-4H,9H2,(H,12,13)
• InChI Key： UBCGZMOARPBXPD-UHFFFAOYSA-N
• SMILES： OC(C1=C(N)N=C2C=CC=CN21)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• XLogP3: 1.8
• Topological Polar Surface Area: 80.6

Additional information on 2-aminoimidazo1,2-apyridine-3-carboxylic acid

2-Aminoimidazo[1,2-a]pyridine-3-carboxylic Acid (CAS No. 1251068-87-7): A Comprehensive Overview

2-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid, also known by its CAS registry number 1251068-87-7, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of imidazopyridines, which are heterocyclic aromatic compounds with a fused imidazole and pyridine ring system. The presence of the amino group (-NH₂) at position 2 and the carboxylic acid group (-COOH) at position 3 imparts unique chemical and biological properties to this molecule.

The imidazo[1,2-a]pyridine core of this compound is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. Recent studies have highlighted its potential as a template for drug design, particularly in the development of antimicrobial agents, anticancer drugs, and neuroprotective compounds. The amino group at position 2 plays a critical role in enhancing the compound's solubility and bioavailability, while the carboxylic acid group at position 3 contributes to its ability to form hydrogen bonds, which is essential for interactions with biological macromolecules such as proteins and nucleic acids.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-aminoimidazo[1,2-a]pyridine-3-carboxylic acid through various methodologies. One prominent approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method leverages the unique reactivity of imidazopyridine precursors under microwave irradiation, leading to the formation of the desired product with excellent purity.

In terms of biological activity, 2-aminoimidazo[1,2-a]pyridine-3-carboxylic acid has demonstrated potent antimicrobial properties against a wide range of bacterial and fungal pathogens. A study published in *Journal of Medicinal Chemistry* revealed that this compound exhibits synergistic effects when combined with conventional antibiotics, suggesting its potential as an adjuvant in antimicrobial therapy. Furthermore, preclinical studies have indicated that this compound may possess anticancer activity, particularly against breast and prostate cancer cell lines.

The carboxylic acid group at position 3 also makes this compound amenable to further functionalization. For instance, researchers have explored the synthesis of ester derivatives by reacting the carboxylic acid with various alcohols under acidic conditions. These derivatives have shown enhanced stability and bioavailability compared to the parent compound, making them promising candidates for drug delivery systems.

From a materials science perspective, 2-aminoimidazo[1,2-a]pyridine-3-carboxylic acid has been investigated as a potential building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions such as zinc(II) and copper(II) has been exploited to create porous materials with applications in gas storage and catalysis.

Recent computational studies have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the amino group significantly alters the electron density distribution within the imidazopyridine ring system, enhancing its ability to act as a nucleophile or base in chemical reactions.

In conclusion, 2-aminoimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 1251068-87-7) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with its promising biological and materials properties, positions it as a valuable tool for advancing research in drug discovery and materials science. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is expected to play an increasingly important role in both academic and industrial settings.